Cas no 14649-69-5 (Iron,tetracarbonyl(triphenylphosphine)-)

Iron,tetracarbonyl(triphenylphosphine)- structure
14649-69-5 structure
Product Name:Iron,tetracarbonyl(triphenylphosphine)-
CAS No:14649-69-5
MF:C22H16FeO4P
MW:431.17880821228
CID:174848
PubChem ID:6327270
Update Time:2025-04-19

Iron,tetracarbonyl(triphenylphosphine)- Chemical and Physical Properties

Names and Identifiers

    • Iron,tetracarbonyl(triphenylphosphine)-
    • [Fe(CO)4(triphenylphosphine)]
    • [Fe(CO)4PPh3]
    • Fe(CO)4(PPh3)
    • Fe(CO)4(triphenylphosphine)
    • NSC175503
    • tetracarbonyl(triphenylphosphine)iron
    • 14649-69-5
    • GHXDZMLBRWBQAM-UHFFFAOYSA-N
    • NSC-175503
    • Iron, tetracarbonyl(triphenylphosphine)-
    • Inchi: 1S/C18H15P.4CO.Fe/c1-4-10-16(11-5-1)19(17-12-6-2-7-13-17)18-14-8-3-9-15-18;4*1-2;/h1-15H;;;;;/p+1
    • InChI Key: GHXDZMLBRWBQAM-UHFFFAOYSA-O
    • SMILES: [Fe].[PH+](C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1.[O+]#[C-].[O+]#[C-].[O+]#[C-].[O+]#[C-]

Computed Properties

  • Exact Mass: 429.01828
  • Monoisotopic Mass: 430.006
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 3
  • Complexity: 370
  • Covalently-Bonded Unit Count: 6
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 4Ų

Experimental Properties

  • PSA: 79.6
  • LogP: 2.70620

Iron,tetracarbonyl(triphenylphosphine)- Related Literature

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